Cas no 1289077-97-9 (2-chloro-4-(2-ethylpiperidin-1-yl)pyridine)

• Product Name: 2-chloro-4-(2-ethylpiperidin-1-yl)pyridine
• CAS No: 1289077-97-9
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 5558920
• Update Time: 2025-05-20

2-chloro-4-(2-ethylpiperidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-4-(2-ethyl-1-piperidinyl)-
• 2-Chloro-4-(2-ethylpiperidin-1-yl)pyridine
• 2-chloro-4-(2-ethylpiperidin-1-yl)pyridine

• Inchi： 1S/C12H17ClN2/c1-2-10-5-3-4-8-15(10)11-6-7-14-12(13)9-11/h6-7,9-10H,2-5,8H2,1H3
• InChI Key： WPGMXDLJIXARNI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(N2CCCCC2CC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-chloro-4-(2-ethylpiperidin-1-yl)pyridine

Recent Advances in the Study of 2-Chloro-4-(2-ethylpiperidin-1-yl)pyridine (CAS: 1289077-97-9)

The compound 2-chloro-4-(2-ethylpiperidin-1-yl)pyridine (CAS: 1289077-97-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and piperidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery. This research brief aims to summarize the latest findings and provide insights into its current and future applications.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have developed efficient synthetic routes to produce 2-chloro-4-(2-ethylpiperidin-1-yl)pyridine with high yield and purity. These methods often involve multi-step reactions, including the introduction of the ethylpiperidine moiety to the pyridine core. The optimization of these synthetic pathways has been a focal point, as it directly impacts the scalability and cost-effectiveness of potential pharmaceutical applications.

Pharmacological studies have revealed that 2-chloro-4-(2-ethylpiperidin-1-yl)pyridine exhibits notable bioactivity, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo experiments suggest that the compound may interact with specific neurotransmitter receptors, although the exact mechanisms remain under investigation. These findings have sparked interest in its potential use for treating neurological disorders, such as Parkinson's disease and schizophrenia. However, further studies are required to fully elucidate its pharmacological profile and therapeutic potential.

In addition to its CNS activity, recent research has explored the compound's potential in oncology. Some studies have indicated that derivatives of 2-chloro-4-(2-ethylpiperidin-1-yl)pyridine may exhibit antiproliferative effects against certain cancer cell lines. These effects are thought to be mediated through the inhibition of key signaling pathways involved in cell proliferation and survival. While these results are preliminary, they highlight the versatility of this compound and its potential as a scaffold for developing novel anticancer agents.

Despite these promising findings, challenges remain in the development of 2-chloro-4-(2-ethylpiperidin-1-yl)pyridine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Researchers are currently exploring various structural modifications to enhance the compound's pharmacokinetic properties while retaining its bioactivity. These efforts are crucial for advancing the compound from the laboratory to clinical trials.

In conclusion, 2-chloro-4-(2-ethylpiperidin-1-yl)pyridine (CAS: 1289077-97-9) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and diverse bioactivities make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in various therapeutic areas. As the scientific community continues to uncover its full potential, this compound may pave the way for the development of novel treatments for a range of diseases.